Cas no 55721-11-4 (Secalciferol)

Secalciferol ((24R) - 24,25-dihydroxyvitamin D3) is the main active metabolite of vitamin D Secalciferol is involved in a variety of biological functions, including calcium balance, cell differentiation and proliferation, and other functions related to the immune system

Secalciferol structure

Product Name:Secalciferol

CAS No:55721-11-4

Molecular Formula:C₂₇H₄₄O₃

Molecular Weight:416.63646

MDL:MFCD00941417

CID:56821

PubChem ID:57647691

Secalciferol Properties

Names and Identifiers

- Secalciferol
- 24R,25R-dihydroxycholecalciferol
- (24r)-hydroxycalcidiol (3-beta,5z,7e,24r)-9,10-secocholesta-5,7,10(19)-triene-3,24,25-triol
- 24(r),25-dihydroxycholecalciferol
- 7,10(19)-triene-3,24,25-triol,(3-beta,5z,7e,24r)-10-secocholesta-5
- k-dr
- osteod
- ro21-5816
- (3R,6R)-6-[(1R,3aR,4E,7aR)-4-[(2Z)-2-[(5S)-5-hydroxy-2-methylidene-cyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methyl-heptane-2,3-diol
- (24R)-24,25-Dihydroxyvitamin D3
- (24R)-,24,25-Dihydroxycholecalciferol
- (24R)-24,25-Dihydroxycholecalciferol
- Secalciferolum
- CS-0929
- 24,25-dihydroxyvitamin D3
- 24,25 Dihydroxyvitamin D3
- Osteo D
- UNII-460029IUDA
- 24r,25-Dihydroxycholecalciferol
- 24(R),25-Dihydroxyvitamin D3
- DTXSID4021260
- SCHEMBL3597
- Secalciferol (JAN/USAN/INN)
- LMST03020273
- (3S,5Z,7E,24R)-9,10-secocholesta-5,7,10-triene-3,24,25-triol
- HY-32343
- Q27103914
- 460029IUDA
- C07712
- FCKJYANJHNLEEP-XRWYNYHCSA-N
- NCGC00161328-03
- 24R,25-Dihydroxyvitamin D3 (Secalciferol)
- 24R,25-Dihydroxyvitamin D3
- SECALCIFEROL [USAN]
- (24R)-24,25-Dihydroxyvitamin D3, >=98% (vitamin + pre-vitamin, HPLC)
- (5Z,7E)-(3S,24R)-9,10-seco-5,7,10(19)-cholestatriene-3,24,25-triol
- Osteo D (TN)
- SECALCIFEROL [JAN]
- HMS1989G11
- 24R,25(OH)2D3
- (3R,6R)-6-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(5S)-5-hydroxy-2-methylene-cyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methyl-heptane-2,3-diol
- 2,3-HEPTANEDIOL, 2-METHYL-6-((1R,3AS,4E,7AR)-OCTAHYDRO-4-((2Z)-2-((5S)-5-HYDROXY-2-METHYLENECYCLOHEXYLIDENE)ETHYLIDENE)-7A-METHYL-1H-INDEN-1-YL)-, (3R,6R)-
- CHEMBL1590076
- MS-27261
- HMS3402G11
- 9,10-Secocholesta-5,7,10-triene-3,24,25-triol, (3S,5Z,7E,24R)-
- D00628
- BML2-E04
- 24, 25-DIHYDROXYCHOLECALCIFEROL
- SECALCIFEROL [INN]
- Ro 21-5816
- HMS1361G11
- (3-beta,5Z,7E,24R)-9,10-Secocholesta-5,7,10(19)-triene-3,24,25-triol
- AKOS025312292
- IDI1_033879
- CHEBI:28818
- MFCD00941417
- 24(r),25-(oh)2d3
- (5Z,7E,24R)-9,10-SECOCHOLESTA-5,7,10(19)-TRIENE-3B,24,25-TRIOL
- 55721-11-4
- CHEBI:108603
- NCGC00161328-01
- HMS1791G11
- (24R)-24,25-dihydroxyvitamin D3 / (24R)-24,25-dihydroxycholecalciferol
- (24R)-Hydroxycalcidiol
- BSPBio_001409
- (3R,6R)-6-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(5S)-5-hydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methylheptane-2,3-diol
- (24R),25-Dihydroxyvitamin D3
- Secalciferolum [INN-Latin]
- (5Z,7E,24R)-9,10-Secocholesta-5,7,10(19)-triene-3beta,24,25-triol
- CCRIS 8678
- 9,10-Secocholesta-5,7,10(19)-triene-3,24,25-triol, (3beta,5Z,7E,24R)-
- Secalciferol [USAN:INN:BAN]
- KBio2_005265
- (24R)-24,25-Dihydroxy-vitamin D3
- Bio1_000593
- Bio1_001082
- Bio2_000609
- Bio1_000104
- KBio2_002697
- CBiol_001818
- KBio3_000258
- Bio2_000129
- Q27187524
- (3R,6R)-6-[(1R,3aS,7aR)-4-[2-[(5S)-5-hydroxy-2-methylenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methylheptane-2,3-diol
- (3R,6R)-6-((3aS,7aR,E)-4-((E)-2-((S)-5-hydroxy-2-methylenecyclohexylidene)ethylidene)-7a-methyloctahydro-1H-inden-1-yl)-2-methylheptane-2,3-diol
- KBioSS_000129
- KBioGR_000129
- KBio3_000257
- KBio2_000129
- K-DR
- 24(R),25-Dihydroxycholecalciferol
- SECALCIFEROL
- (24R)-24,25-dihydroxyvitamin D3
- (24R)-24,25-dihydroxycalciol
- BRD-K02965577-001-03-4
- (24R)-24,25-dihydroxycholecalciferol
- +Expand
- MDL： MFCD00941417
- InChIKey： FCKJYANJHNLEEP-XRWYNYHCSA-N
- Inchi： InChI=1S/C27H44O3/c1-18-8-12-22(28)17-21(18)11-10-20-7-6-16-27(5)23(13-14-24(20)27)19(2)9-15-25(29)26(3,4)30/h10-11,19,22-25,28-30H,1,6-9,12-17H2,2-5H3/b20-10+,21-11-/t19-,22+,23-,24+,25-,27-/m1/s1
- SMILES： C=C(CC1)/C(C[C@H]1O)=C\C=C2[C@@]3([H])[C@@](CCC\2)(C)[C@@H]([C@H](C)CC[C@@H](O)C(C)(C)O)CC3

Computed Properties

Exact Mass: 416.32900
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 6
Monoisotopic Mass: 416.329
Heavy Atom Count: 30
Complexity: 688
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 2
Covalently-Bonded Unit Count: 1
XLogP3: 5
Topological Polar Surface Area: 60.7A^2

Experimental Properties

LogP: 5.70470
PSA: 60.69000
Refractive Index: 1.4700 (estimate)
Boiling Point: 474.91°C (rough estimate)
Melting Point: 63-65°C
Flash Point: 241.5 ºC
Density: 1.0362 (rough estimate)

Secalciferol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DBO3-1mg	Secalciferol	55721-11-4	99%	1mg	$723.00
A2B Chem LLC	AG20851-1mg	Secalciferol	55721-11-4	≥98% (vitamin + pre-vitamin)	1mg	$4035.00	2024-04-19
abcr	AB465126-1 mg	24,25 Dihydroxyvitamin D3; .	55721-11-4		1mg	€850.00	2023-07-18
ChemScence	CS-0929-1mg	Secalciferol	55721-11-4	99.84%	1mg	$600.0	2022-04-27
DC Chemicals	DCAPI1546-100 mg	Secalciferol	55721-11-4	>99%	100mg	$1375.0	2022-02-28
MedChemExpress	HY-32343-1mg	Secalciferol	55721-11-4	99.49%	1mg	￥4650	2024-04-18
TRC	S211500-1mg	Secalciferol	55721-11-4		1mg	$ 357.00	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S99590-5mg	Secalciferol	55721-11-4		5mg	¥26868.0	2021-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S878472-1mg	Secalciferol	55721-11-4	≥98%	1mg	￥7,636.00
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R027337-1mg	Secalciferol	55721-11-4	99%	1mg	￥6613	2024-05-22

Secalciferol Synthesis

Secalciferol Suppliers

Shanghai SCR-Biotech Co., Ltd.

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(CAS:55721-11-4)

MR./MRS.:SAI KE RUI SHENG WU

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:55721-11-4)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:55721-11-4)

MR./MRS.:A LA DING

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Email:anhua.mao@aladdin-e.com

Secalciferol Related Literature

1. Atomic Spectrometry Update References

J. Anal. At. Spectrom. 1993 8 377R
2. Sunlight exposure is just one of the factors which influence vitamin D status

M. Abboud,M. S. Rybchyn,R. Rizk,D. R. Fraser,R. S. Mason Photochem. Photobiol. Sci. 2017 16 302

55721-11-4 (Secalciferol) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:55721-11-4)Secalciferol

Purity:99%

Quantity:1mg

Price($):583.0